Cas no 658704-85-9 ( )

• Product Name: &nbsp
• CAS No: 658704-85-9
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 880580
• Update Time: 2026-04-29

  Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,2-(4-ethylphenyl)-2,3-dihydro-,(-)-(9CI)
•  

Computed Properties

• Exact Mass: 202.09900
• Monoisotopic Mass: 202.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.30000
• LogP: 2.79320